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Compound of Interest

Compound Name:
3-[Benzyl(methyl)amino]propanoic

acid

Cat. No.: B171463 Get Quote

Essential Safety and Handling Guide for 3-
[Benzyl(methyl)amino]propanoic Acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 3-
[Benzyl(methyl)amino]propanoic acid (CAS No. 149692-49-9). Adherence to these

guidelines is essential for ensuring a safe laboratory environment for researchers, scientists,

and drug development professionals.

Hazard Identification and Health Effects
Based on available safety data, 3-[Benzyl(methyl)amino]propanoic acid is classified as an

irritant.[1] The primary health hazards are associated with direct contact and inhalation.

Eye Irritation: Causes serious eye irritation.[1]

Skin Irritation: Causes skin irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Ingestion: May be harmful if swallowed.[2]
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For any exposure, immediate first aid is critical. In case of eye contact, rinse cautiously with

water for several minutes, removing contact lenses if present and easy to do.[3] If on skin,

wash with plenty of soap and water.[2][3] If inhaled, move the person to fresh air.[3] Seek

medical attention if irritation persists.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical barrier to preventing direct exposure to

hazardous chemicals.[4][5] The following table summarizes the mandatory PPE for handling 3-
[Benzyl(methyl)amino]propanoic acid.
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PPE Category Item Specification & Rationale

Eye & Face Chemical Splash Goggles

Must be worn at all times to

protect against splashes.[4][6]

Standard safety glasses are

insufficient; goggles with

baffled airways that prevent

direct splashes are required.[7]

Face Shield

Recommended in addition to

goggles when handling larger

quantities or during procedures

with a high risk of splashing,

such as mixing or transferring

corrosive substances.[4][8]

Hand Chemical-Resistant Gloves

Wear unlined, chemical-

resistant gloves (e.g., Nitrile,

Neoprene).[5][8] Always

inspect gloves for tears or

holes before use and wash

hands thoroughly after

removal.[2]

Body Laboratory Coat

A flame-resistant lab coat that

covers to the knees should be

worn to protect skin and

clothing from spills.[4][6]

Ensure the coat is fully

buttoned.

Full-Length Pants & Shoes

Long pants and closed-toe

shoes are mandatory to

protect against accidental

spills and dropped objects.[4]

[6] Shorts and sandals are not

permitted.[6]

Respiratory Respirator / Ventilation Use only in a well-ventilated

area.[1] A chemical fume hood
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or other local exhaust

ventilation is necessary to

keep airborne levels low and

avoid breathing dust or fumes.

[2][3][5]

Operational and Disposal Plans
A systematic approach to handling and disposal minimizes risks and ensures regulatory

compliance. The following workflows provide step-by-step guidance for laboratory operations.

3.1. Chemical Handling Workflow

This workflow outlines the essential steps for safely handling 3-
[Benzyl(methyl)amino]propanoic acid from preparation to post-handling cleanup.
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Diagram 1: Chemical Handling Workflow

Preparation

Handling

Cleanup & Storage

1. Hazard Review
Review SDS and lab protocols.

2. Engineering Controls
Verify fume hood is operational.

3. Don PPE
Wear all required PPE (Table 1).

4. Chemical Handling
Work within fume hood.
Avoid generating dust.

Proceed to Handling

5. Container Management
Keep container tightly closed when not in use.

6. Decontamination
Clean work surfaces and equipment.

End of Experiment

9. Storage
Store in a cool, dry, well-ventilated area.

7. Doff PPE
Remove PPE in correct order.

8. Personal Hygiene
Wash hands thoroughly.

Store Chemical
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Caption: A step-by-step workflow for the safe handling of chemicals in a laboratory setting.
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3.2. Waste Disposal Plan

Proper disposal is a critical final step. All waste must be treated as hazardous unless otherwise

determined.

Diagram 2: Waste Disposal Workflow

Disposal Path

Waste Generated

Is waste contaminated
with the chemical?

Segregate into labeled,
approved hazardous waste container.

Yes

Dispose as non-hazardous
laboratory waste.

No

Dispose via licensed
environmental control service.

Click to download full resolution via product page

Caption: Decision workflow for the segregation and disposal of laboratory waste.

Waste must be disposed of in accordance with all federal, state, and local environmental

control regulations.[2] Do not allow the product to enter drains, waterways, or soil.[3]

Contaminated materials and the chemical itself should be placed into a suitable, labeled

disposal container and handled by an approved waste disposal plant.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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